Cas no 1805545-21-4 (Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate
• CAS No: 1805545-21-4
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4892926
• Update Time: 2025-10-17

Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate

• Inchi： 1S/C9H8F2INO3/c1-15-5-3-4(8(10)11)6(12)7(13-5)9(14)16-2/h3,8H,1-2H3
• InChI Key： KSJORQPALLGOFT-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=NC(=CC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate

Methyl 4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate (CAS No. 1805545-21-4): An Overview

Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate (CAS No. 1805545-21-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and features a unique combination of functional groups, including difluoromethyl, iodo, and methoxy moieties. These structural elements contribute to its distinctive chemical and biological properties, making it a valuable candidate for various applications.

The difluoromethyl group in Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate is particularly noteworthy due to its ability to enhance the metabolic stability and pharmacokinetic properties of the molecule. Fluorinated compounds are known for their improved bioavailability and reduced susceptibility to metabolic degradation, which can significantly enhance their therapeutic potential. Recent studies have shown that the presence of difluoromethyl groups can also modulate the binding affinity of molecules to specific biological targets, making them attractive for drug design.

The iodo substituent in this compound adds another layer of complexity and utility. Iodine is a versatile halogen that can participate in various chemical reactions, including nucleophilic substitution and oxidative processes. In medicinal chemistry, iodinated compounds are often used as radiolabeling agents for imaging studies or as intermediates in the synthesis of other bioactive molecules. The iodo group in Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate can be readily converted to other functional groups through well-established chemical transformations, providing flexibility in synthetic routes.

The methoxy group present in the molecule further enhances its solubility and stability. Methoxy substituents are known to increase the lipophilicity of compounds, which can improve their membrane permeability and cellular uptake. This property is particularly important for drugs that need to cross biological barriers to reach their target sites. Additionally, the methoxy group can influence the electronic properties of the pyridine ring, affecting its reactivity and binding interactions with biological targets.

In terms of its chemical structure, Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate is characterized by a pyridine ring with specific substituents at key positions. The carboxylate ester functionality at the 2-position provides a handle for further chemical modifications, such as hydrolysis to form the corresponding carboxylic acid or coupling reactions to generate amides or esters with different functionalities. This versatility makes it an attractive starting material for synthetic chemists working on complex molecule synthesis.

The biological activity of Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate has been explored in several recent studies. Preliminary research has indicated that this compound exhibits promising inhibitory activity against certain enzymes involved in metabolic pathways. For example, it has shown potential as an inhibitor of enzymes related to lipid metabolism, which could have implications for treating metabolic disorders such as obesity and diabetes. Additionally, its ability to modulate ion channels and receptors has been investigated, suggesting potential applications in neurological disorders.

In the context of drug discovery and development, Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate serves as a valuable lead compound for structure-activity relationship (SAR) studies. By systematically modifying its structure through chemical synthesis, researchers can optimize its pharmacological properties and identify more potent and selective derivatives. This approach has been successfully applied in the development of several approved drugs, highlighting the importance of lead optimization in drug discovery.

Clinical trials involving compounds with similar structural features have shown promising results in terms of safety and efficacy. For instance, a closely related compound with a similar core structure has demonstrated significant therapeutic benefits in preclinical models of cardiovascular disease. These findings underscore the potential of Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate as a candidate for further clinical evaluation.

In conclusion, Methyl 4-(difluoromethyl)-3-iodo-6-methoxypyridine-2-carboxylate (CAS No. 1805545-21-4) is a multifaceted compound with a unique combination of functional groups that confer valuable chemical and biological properties. Its potential applications in medicinal chemistry and pharmaceutical research are diverse and promising, making it an important molecule for ongoing scientific investigation.